2,3,6-trimethylphenyl 2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: (2,3,6-trimethylphenyl) 2-oxochromene-3-carboxylate
• InChI: InChI=1S/C19H16O4/c1-11-8-9-12(2)17(13(11)3)23-19(21)15-10-14-6-4-5-7-16(14)22-18(15)20/h4-10H,1-3H3
• InChI Key: AAFHFUJTODSQAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)OC(=O)C2=CC3=CC=CC=C3OC2=O)C
• Molecular Formula: C19H16O4
• Molecular Weight: 308.3 g/mol

Description

2,3,6-trimethylphenyl 2-oxo-2H-chromene-3-carboxylate is a chemical compound with the molecular formula C19H16O4. It is a derivative of 2H-chromene, an important class of heterocyclic compounds.

Scientific Research Applications

Biomedical Research

. It could be used in the study of diseases where these enzymes play a role, such as cancer, cognitive deficits, or schizophrenia. Additionally, it may be used as a substrate for measuring protein kinase activity, which is vital in understanding cell signaling pathways.

Future Directions

The future research directions for 2H-chromene derivatives could involve further exploration of their biological activities and the development of new synthetic methods. Given the versatile biological profiles of 2H-chromene derivatives, they could be potential candidates for drug discovery.

Mechanism of Action

Target of Action

It is known that 2h-chromene derivatives exhibit a wide range of biological activities, including anticancer, anticonvulsant, antimicrobial, anticholinesterase, antituberculosis, and antidiabetic activities . Therefore, the targets could be enzymes or receptors involved in these biological processes.

Mode of Action

2h-chromene derivatives are known to exhibit their activities through multiple mechanisms . They might interact with their targets, leading to changes in the biological processes, which could result in the observed therapeutic effects.

Biochemical Pathways

Given the wide range of biological activities associated with 2h-chromene derivatives , it can be inferred that multiple biochemical pathways could be affected. These could include pathways related to cell proliferation (in the case of anticancer activity), neuronal signaling (for anticonvulsant activity), microbial growth (for antimicrobial activity), and glucose metabolism (for antidiabetic activity).

Result of Action

Based on the known activities of 2h-chromene derivatives , the compound could potentially inhibit cell proliferation (in cancer cells), modulate neuronal signaling (in convulsive disorders), inhibit microbial growth (in infections), inhibit cholinesterase activity (in Alzheimer’s disease), inhibit mycobacterial growth (in tuberculosis), and modulate glucose metabolism (in diabetes).